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Compound of Interest

Compound Name: 1-Phenylpiperazine

Cat. No.: B188723 Get Quote

Essential Safety and Handling Guide for 1-
Phenylpiperazine
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for 1-Phenylpiperazine, a compound frequently

used in pharmaceutical synthesis.

Chemical Identity:

Name: 1-Phenylpiperazine

Synonyms: N-Phenylpiperazine, N-Phenyldiethylenediamine

CAS Number: 92-54-6

Molecular Formula: C₁₀H₁₄N₂

Molecular Weight: 162.23 g/mol [1]

Hazard Summary
1-Phenylpiperazine is classified as a hazardous substance, and it is crucial to understand its

primary dangers before handling.[2] It is toxic if swallowed and can be fatal if it comes into
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contact with the skin.[3][4] Furthermore, it causes severe skin burns and eye damage.[3][5]

Quantitative Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[3][5]

Acute Toxicity, Dermal Category 2
H310: Fatal in contact with

skin[3][4]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[4][5]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[4]

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 1-Phenylpiperazine, the use of appropriate

personal protective equipment is mandatory.

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield (minimum 8-

inch).[5] Ensure the equipment is approved under appropriate government standards such

as NIOSH (US) or EN 166 (EU).[4][5]

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., PVC).[2] Always inspect gloves prior

to use and use a proper glove removal technique to avoid skin contact.[5] Dispose of

contaminated gloves after use in accordance with good laboratory practices and

applicable laws.[5]

Body Protection: A complete suit protecting against chemicals is required.[5] The type of

protective equipment must be selected according to the concentration and amount of the

dangerous substance at the specific workplace.[5] Trousers or overalls should be worn

outside of boots to prevent spills from entering footwear.[2]
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Respiratory Protection: If there is a risk of inhalation of vapors or mists, use an air-purifying

respirator with an appropriate filter (e.g., type ABEK) or a full-face supplied-air respirator.[5]

Work in a well-ventilated area.[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

General Advice: Move the victim to fresh air and keep them comfortable.[1] Seek immediate

medical attention and show the Safety Data Sheet (SDS) to the attending physician.[3][5]

If Inhaled: Remove the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen.[3] Immediately call a poison center or doctor.[4]

In Case of Skin Contact: Immediately remove all contaminated clothing and shoes.[3] Rinse

the skin with large amounts of water or shower for at least 15 minutes.[3][4] Call a physician

immediately.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do.[1] Continue rinsing for at least 15 minutes and immediately

call an ophthalmologist.[3][4]

If Swallowed: Do NOT induce vomiting.[3][5] Rinse the mouth with water.[1] If the person is

conscious, give them a couple of glasses of water to drink.[4] Never give anything by mouth

to an unconscious person.[3] Seek immediate medical advice.[4]

Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

integrity of the chemical.

Handling:

Avoid all personal contact, including inhalation of vapors.[2]

Do not eat, drink, or smoke when using this product.[3]

Wash hands and any exposed skin thoroughly after handling.[3]
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Use only in a well-ventilated area or outdoors.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[1][3]

Store locked up.[3][4]

Keep away from incompatible materials, direct sunlight, and heat sources.[1][2]

Protect containers from physical damage and check regularly for leaks.[2]

Spill and Disposal Procedures
In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination. For disposal, always use a licensed professional waste disposal service.[2][3]

Spill Response Workflow:
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Workflow for 1-Phenylpiperazine Spill Response

Spill Occurs

Evacuate Immediate Area
& Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator, Protective Suit)

Contain the Spill
(Use inert absorbent material like sand or vermiculite)

Neutralize Residue
(If applicable and safe, with dilute acid)

Collect Absorbed Material
into a labeled, sealed container

Decontaminate Spill Area
(Wash with water and soap)

Dispose of Waste
(Through a licensed professional waste disposal service)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a 1-Phenylpiperazine spill.
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Disposal:

Do not allow the chemical to enter drains or waterways.[2][5]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[5]

Contaminated packaging should be disposed of as unused product.[5]

Decontaminate empty containers before disposal.[2] Observe all label safeguards until

containers are cleaned or destroyed.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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